Cas no 38631-09-3 (1-(4,5-Dihydro-1h-imidazol-2-yl)imidazolidin-2-one)

• Product Name: 1-(4,5-Dihydro-1h-imidazol-2-yl)imidazolidin-2-one
• CAS No: 38631-09-3
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 5743324
• PubChem ID: 21828373
• Update Time: 2025-05-30

1-(4,5-Dihydro-1h-imidazol-2-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 38631-09-3
• 1-(4,5-dihydro-1H-imidazol-2-yl)imidazolidin-2-one
• EN300-1696869
• 1-(4,5-Dihydro-1h-imidazol-2-yl)imidazolidin-2-one

• Inchi： 1S/C6H10N4O/c11-6-9-3-4-10(6)5-7-1-2-8-5/h1-4H2,(H,7,8)(H,9,11)
• InChI Key： YIGONGPOKOGCEG-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1=NCCN1

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2
• XLogP3: -1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(4,5-Dihydro-1h-imidazol-2-yl)imidazolidin-2-one

1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one (CAS 38631-09-3): A Comprehensive Overview

In the realm of heterocyclic chemistry, 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one (CAS 38631-09-3) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and uses of this compound, while also addressing frequently asked questions and current trends in related research.

The molecular structure of 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one combines two important heterocyclic moieties: an imidazoline ring and an imidazolidinone ring. This combination results in a compound with interesting electronic and steric properties, making it valuable in various chemical and pharmaceutical applications. Researchers often search for "imidazoline derivatives applications" or "imidazolidinone synthesis methods," highlighting the growing interest in this class of compounds.

From a synthetic chemistry perspective, 38631-09-3 serves as a versatile building block. Its synthesis typically involves the condensation of appropriate precursors under controlled conditions. Recent advancements in green chemistry have led to increased interest in "sustainable synthesis of heterocyclic compounds," with many researchers exploring eco-friendly routes to produce compounds like 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one.

The compound's potential in medicinal chemistry has attracted considerable attention. While not a drug itself, its structural framework appears in various biologically active molecules. Current trends show growing searches for "imidazoline-based drug discovery" and "small molecule therapeutics development," indicating the pharmaceutical industry's interest in such scaffolds. The presence of both hydrogen bond donors and acceptors in 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one makes it particularly interesting for drug design applications.

In material science, this compound finds use as a precursor for more complex structures. Its ability to form stable complexes with various metals has led to applications in catalysis and materials synthesis. Researchers investigating "heterocyclic ligands for catalysis" or "functional materials design" often encounter derivatives of 38631-09-3 in their work.

The physical and chemical properties of 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one make it suitable for various analytical applications. Its well-defined spectroscopic signatures (NMR, IR, and mass spectra) serve as valuable references for characterizing similar compounds. Analytical chemists frequently search for "spectral data of imidazoline derivatives" to aid in their research.

From a commercial perspective, the demand for specialized heterocyclic compounds like 38631-09-3 has been steadily increasing. Suppliers and researchers alike search for terms like "high purity heterocyclic compounds" and "custom chemical synthesis services," reflecting the market's growth. The compound's stability under standard conditions contributes to its practicality in industrial applications.

Recent scientific literature reveals ongoing investigations into novel derivatives of 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one. Researchers are particularly interested in modifying its structure to enhance specific properties, as evidenced by search trends for "structure-activity relationship studies" and "molecular modification techniques." These efforts underscore the compound's importance as a platform for further chemical exploration.

Quality control aspects of 38631-09-3 are crucial for its various applications. Analytical methods development for this compound aligns with current industry trends toward "advanced quality control in fine chemicals" and "impurity profiling techniques." The compound's well-characterized properties facilitate its use as a reference standard in many laboratories.

Looking toward the future, 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one continues to attract research interest due to its structural versatility. The growing field of "computational chemistry in drug design" frequently utilizes such compounds as model systems, further increasing their relevance. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as an important building block in chemical research and development.

For researchers working with 38631-09-3, proper handling and storage remain essential considerations. While not classified as hazardous, standard laboratory practices should be followed, consistent with searches for "safe handling of laboratory chemicals" and "chemical storage best practices." The compound's stability profile contributes to its widespread use across different research settings.

In conclusion, 1-(4,5-Dihydro-1H-imidazol-2-yl)imidazolidin-2-one (CAS 38631-09-3) represents an important member of the heterocyclic compound family. Its unique structure, combined with diverse applications in chemistry, pharmaceuticals, and materials science, ensures its continued relevance in scientific research. As interest grows in specialized organic compounds and their applications, this molecule will undoubtedly remain a subject of ongoing investigation and development.